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molecular formula C7H8BrN B051990 4-Bromo-N-methylaniline CAS No. 6911-87-1

4-Bromo-N-methylaniline

Cat. No. B051990
CAS RN: 6911-87-1
M. Wt: 186.05 g/mol
InChI Key: AYVPVDWQZAAZCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06514956B1

Procedure details

10.7 g N-methylaniline (XXI), 32.1 g tetrabutylammonium bromide [(C4H9)4N+Br31]and 100 ml methylene chloride (CH2Cl2) were placed in a three-necked flask and cooled down to 0° C. with iced saline. 15.8 g bromine (Br2) was dropped slowly with stirring and was stirred for 4 hours while maintaining at 0° C. The temperature was allowed to raise to room temperature and saturated sodium carbonate solution was dropped slowly till evolution of carbon dioxide is ceased. Water layer was separated and extracted with methylene chloride for three times. The organic layers were combined and dried over anhydrous sodium sulfate. Methylene chloride was evaporated to yield 26 g 4-bromo-N-methylaniline (XXII).
Name
N-methylaniline
Quantity
10.7 g
Type
reactant
Reaction Step One
Name
tetrabutylammonium bromide
Quantity
32.1 g
Type
catalyst
Reaction Step One
Name
methylene chloride
Quantity
100 mL
Type
solvent
Reaction Step One
Name
bromine
Quantity
15.8 g
Type
reactant
Reaction Step Two
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
carbon dioxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
4-bromo-N-methylaniline

Identifiers

REACTION_CXSMILES
[CH3:1][NH:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1.[Br:9]Br.C(=O)([O-])[O-].[Na+].[Na+].C(=O)=O>[Br-].C([N+](CCCC)(CCCC)CCCC)CCC.C(Cl)Cl>[Br:9][C:6]1[CH:7]=[CH:8][C:3]([NH:2][CH3:1])=[CH:4][CH:5]=1 |f:2.3.4,6.7|

Inputs

Step One
Name
N-methylaniline
Quantity
10.7 g
Type
reactant
Smiles
CNC1=CC=CC=C1
Name
tetrabutylammonium bromide
Quantity
32.1 g
Type
catalyst
Smiles
[Br-].C(CCC)[N+](CCCC)(CCCC)CCCC
Name
methylene chloride
Quantity
100 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
bromine
Quantity
15.8 g
Type
reactant
Smiles
BrBr
Step Three
Name
sodium carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
carbon dioxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
was stirred for 4 hours
Duration
4 h
TEMPERATURE
Type
TEMPERATURE
Details
while maintaining at 0° C
TEMPERATURE
Type
TEMPERATURE
Details
to raise to room temperature
CUSTOM
Type
CUSTOM
Details
Water layer was separated
EXTRACTION
Type
EXTRACTION
Details
extracted with methylene chloride for three times
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
Methylene chloride was evaporated

Outcomes

Product
Name
4-bromo-N-methylaniline
Type
product
Smiles
BrC1=CC=C(NC)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 26 g
YIELD: CALCULATEDPERCENTYIELD 141.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.